5-(2-(2,6-dibromo-4-chlorophenyl)hydrazono)pyrimidine-2,4,6(1H,3H,5H)-trione

• IUPAC Name: 5-[(2,6-dibromo-4-chlorophenyl)diazenyl]-6-hydroxy-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C10H5Br2ClN4O3/c11-4-1-3(13)2-5(12)6(4)16-17-7-8(18)14-10(20)15-9(7)19/h1-2H,(H3,14,15,18,19,20)
• InChI Key: WWGZAZNUIPWHBX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Br)N=NC2=C(NC(=O)NC2=O)O)Br)Cl
• Molecular Formula: C10H5Br2ClN4O3
• Molecular Weight: 424.43 g/mol
• CAS No.: 360567-78-8

Description

5-(2-(2,6-dibromo-4-chlorophenyl)hydrazono)pyrimidine-2,4,6(1H,3H,5H)-trione is a useful research compound. Its molecular formula is C10H5Br2ClN4O3 and its molecular weight is 424.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Novel Synthesis Techniques : Compounds related to 5-(2-(2,6-dibromo-4-chlorophenyl)hydrazono)pyrimidine-2,4,6(1H,3H,5H)-trione are synthesized through various techniques, contributing to the development of new chemical entities. For instance, Hassan (2006) reported the synthesis of indeno[2',1': 5,6] pyrido[2,3- d ][1,2,4]triazolo[4,3- a ]pyrimidines, highlighting the chemical processes and yields involved in the synthesis of such complex structures (Hassan, 2006).

• Structural Characterization and Analysis : Detailed structural characterization and analysis of similar compounds are essential for understanding their properties. Barakat et al. (2015) explored the synthesis, FT-IR, X-ray structural characterization, DFT analysis, and isomerism aspects of 5-(2,6-dichlorobenzylidene)pyrimidine-2,4,6(1H,3H,5H)-trione, providing insights into the molecular structure and stability of these compounds (Barakat et al., 2015).

Biological Activities

• Antimicrobial and Anticancer Properties : Compounds similar to this compound have been investigated for their potential biological activities. For example, Palmucci et al. (2016) studied the DNA and BSA binding, anticancer, and antimicrobial properties of Co(II), Co(II/III), Cu(II), and Ag(I) complexes of arylhydrazones of barbituric acid (Palmucci et al., 2016).

• Synthesis of Anticonvulsant Agents : Mangaiyarkarasi and Kalaivani (2013) synthesized 2-methylpyridinium/pyridinium 5-(2,4-dinitrophenyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-olates, demonstrating their potent anticonvulsant properties. This research signifies the potential use of pyrimidine derivatives in medical applications (Mangaiyarkarasi & Kalaivani, 2013).

• Antitumor and Antimicrobial Investigations : Rida et al. (1996) synthesized novel thiazolo[4,5-d]pyrimidines with various moieties and tested their antibacterial, antifungal, anti-HIV, and anticancer activities, demonstrating the diverse biological potential of pyrimidine derivatives (Rida et al., 1996).